Cas no 1091461-38-9 (1-(4-fluorophenyl)-N-phenylcyclopropane-1-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-phenylcyclopropane-1-carboxamide
• CAS No: 1091461-38-9
• MF: C₁₆H₁₄FNO
• MW: 255.286867618561
• CID: 5342450
• Update Time: 2025-06-15

1-(4-fluorophenyl)-N-phenylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-phenylcyclopropanecarboxamide
• 1-(4-fluorophenyl)-N-phenylcyclopropane-1-carboxamide
• Z300137254

• Inchi： 1S/C16H14FNO/c17-13-8-6-12(7-9-13)16(10-11-16)15(19)18-14-4-2-1-3-5-14/h1-9H,10-11H2,(H,18,19)
• InChI Key： XWOWVDRWFQLOHA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(NC2C=CC=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1

Additional information on 1-(4-fluorophenyl)-N-phenylcyclopropane-1-carboxamide

Professional Introduction to Compound with CAS No. 1091461-38-9 and Product Name: 1-(4-fluorophenyl)-N-phenylcyclopropane-1-carboxamide

The compound with the CAS number 1091461-38-9 and the product name 1-(4-fluorophenyl)-N-phenylcyclopropane-1-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a cyclopropane ring and fluorine substituents in the aromatic ring system imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating cyclopropane moieties. Cyclopropanes are known for their high ring strain, which can be exploited to enhance binding affinity and metabolic stability in drug candidates. The incorporation of a 4-fluorophenyl group into the molecular structure of 1-(4-fluorophenyl)-N-phenylcyclopropane-1-carboxamide not only introduces electronic effects that can modulate reactivity but also provides a scaffold for further derivatization. This compound exemplifies the growing interest in fluorinated aromatic systems, which are widely recognized for their ability to improve pharmacokinetic profiles and binding interactions with biological targets.

The N-phenylcyclopropane-1-carboxamide moiety is another critical feature of this compound that warrants detailed examination. Amides are a staple functional group in medicinal chemistry, often serving as pharmacophores in numerous therapeutic agents. The combination of a cyclopropane ring with an amide linkage offers a unique opportunity to study the interplay between steric and electronic factors in drug design. Preliminary studies suggest that this compound may exhibit desirable properties such as improved solubility and bioavailability, making it an attractive candidate for further preclinical evaluation.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, allowing researchers to predict the behavior of complex compounds like 1-(4-fluorophenyl)-N-phenylcyclopropane-1-carboxamide with greater accuracy. These computational approaches have been instrumental in identifying potential binding sites and optimizing molecular structures for enhanced efficacy. The integration of machine learning algorithms has further accelerated the discovery process by enabling rapid screening of large libraries of compounds. Such methodologies are particularly valuable when dealing with intricate molecules like this one, where multiple structural features must be carefully balanced to achieve optimal pharmacological outcomes.

Experimental validation of computational predictions is essential for advancing drug candidates into clinical development. In vitro assays have been employed to assess the biological activity of 1-(4-fluorophenyl)-N-phenylcyclopropane-1-carboxamide, focusing on its interaction with relevant biological targets. Initial results indicate that this compound demonstrates promising activity against certain enzymatic and receptor-based assays, suggesting its potential as a lead molecule for therapeutic intervention. Further investigations are underway to elucidate the precise mechanisms of action and to explore modifications that could enhance its pharmacological profile.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorine substitution can significantly influence the metabolic stability, lipophilicity, and binding affinity of drug molecules. The presence of a 4-fluorophenyl group in 1-(4-fluorophenyl)-N-phenylcyclopropane-1-carboxamide is particularly noteworthy, as it is known to enhance binding interactions through halogen bonding and other non-covalent interactions. These effects have been leveraged in the development of numerous successful drugs, highlighting the strategic importance of fluorine incorporation. As research continues to uncover new applications for fluorinated compounds, molecules like this one are likely to play an increasingly significant role in therapeutic innovation.

The synthesis of complex organic molecules such as 1-(4-fluorophenyl)-N-phenylcyclopropane-1-carboxamide presents unique challenges due to the intricate connectivity and functional group compatibility required. Modern synthetic methodologies have evolved significantly, allowing for more efficient and scalable production processes. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in constructing complex scaffolds like this one. The ability to access such molecules through streamlined synthetic routes is crucial for advancing them into clinical trials and ultimately into marketable pharmaceutical products.

As our understanding of disease mechanisms continues to expand, so does the demand for innovative therapeutic agents. Compounds like 1-(4-fluorophenyl)-N-phenylcyclopropane-1-carboxamide represent a testament to the ongoing progress in pharmaceutical chemistry. By leveraging cutting-edge synthetic techniques and computational tools, researchers are able to design and develop molecules with tailored properties that address unmet medical needs. The potential applications of this compound span multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders, making it a subject of intense interest among academic and industrial researchers alike.

In conclusion, 1-(4-fluorophenyl)-N-phenylcyclopropane-1-carboxamide (CAS No. 1091461-38-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of structural features—such as the cyclopropane ring, fluorine substitution, and amide linkage—makes it an attractive candidate for further exploration. With advancements in both synthetic chemistry and computational modeling, researchers are well-positioned to unlock the full therapeutic potential of this molecule. As studies continue to progress, it is anticipated that compounds like this will contribute substantially to the development of novel treatments for various human diseases.